Cas no 91871-27-1 ( )

• Product Name: &nbsp
• CAS No: 91871-27-1
• MF: C₉H₁₃NO₆
• MW: 231.202623128891
• CID: 997587
• PubChem ID: 224479
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• NSC12963
• AKOS013602647
• 91871-27-1
• NSC-12963
•  

• Inchi： 1S/C9H13NO6/c1-2-5-16-9(15)10-6(8(13)14)3-4-7(11)12/h2,6H,1,3-5H2,(H,10,15)(H,11,12)(H,13,14)
• InChI Key： VXKAKRMYPYKDEB-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 231.074287
• Monoisotopic Mass: 231.074287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113
• XLogP3: 0.1

Experimental Properties

• Density: 1.327
• Boiling Point: 445.1°C at 760 mmHg
• Flash Point: 223°C
• Refractive Index: 1.508
• PSA: 112.93000
• LogP: 0.60750